3-(1-Aminopropyl)-4-fluorobenzoicacidhcl
Description
3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride (HCl) is a fluorinated benzoic acid derivative featuring a 1-aminopropyl side chain at the third position of the aromatic ring. The compound’s structure combines a 4-fluorobenzoic acid moiety with a three-carbon aliphatic chain terminated by a primary amine, which is protonated as a hydrochloride salt to enhance aqueous solubility and stability.
Crystallographic characterization of such compounds often employs software like SHELX for small-molecule refinement and WinGX for crystallographic data processing . These tools enable precise determination of molecular geometry, which is critical for understanding structure-activity relationships (SAR).
Properties
Molecular Formula |
C10H12FNO2 |
|---|---|
Molecular Weight |
197.21 g/mol |
IUPAC Name |
3-(1-aminopropyl)-4-fluorobenzoic acid |
InChI |
InChI=1S/C10H12FNO2/c1-2-9(12)7-5-6(10(13)14)3-4-8(7)11/h3-5,9H,2,12H2,1H3,(H,13,14) |
InChI Key |
ASVZTZWCPISPDO-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=C(C=CC(=C1)C(=O)O)F)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride typically involves multiple steps. One common method starts with the fluorination of benzoic acid, followed by the introduction of the aminopropyl group through a nucleophilic substitution reaction. The final step involves the conversion of the free base to its hydrochloride salt by reacting it with hydrochloric acid.
Industrial Production Methods
In industrial settings, the production of this compound may involve more efficient and scalable methods. These could include continuous flow reactors for the fluorination step and optimized conditions for the nucleophilic substitution to ensure high yield and purity. The final hydrochloride formation is usually carried out in large reactors with precise control over temperature and pH to ensure consistency.
Chemical Reactions Analysis
Types of Reactions
3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: The aminopropyl group can be oxidized to form corresponding amides or nitriles.
Reduction: The compound can be reduced to form different amines.
Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield amides or nitriles, while reduction can produce various amines.
Scientific Research Applications
3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 3-(1-Aminopropyl)-4-fluorobenzoic acid hydrochloride exerts its effects is largely dependent on its interaction with molecular targets. The aminopropyl group can form hydrogen bonds and electrostatic interactions with proteins, while the fluorine atom can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
4-Fluorobenzoic Acid Derivatives
Compounds sharing the 4-fluorobenzoic acid moiety, such as 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-ylideneacetic acid (), highlight the role of substituents on the aliphatic chain. The target compound differs by substituting a primary amine (1-aminopropyl) for a tertiary dimethylamino group, which may alter solubility, hydrogen-bonding capacity, and interactions with biological targets like P-glycoprotein (P-gp) .
Aliphatic Chain Length Variations
demonstrates that increasing aliphatic chain length correlates with higher P-gp inhibitor probability and substrate transport efficiency . For example:
- Compound 16 (shorter chain): Lower P-gp inhibitor probability.
- Compound 24 (longer chain): Higher P-gp inhibitor probability.
P-gp Inhibitor Probability
Fluorobenzoic acid derivatives generally exhibit higher P-gp inhibitor probabilities compared to compounds with 6-hydrazinonicotinate moieties (e.g., cyclopenta[b]quinolines). This is attributed to fluorine’s electronegativity enhancing molecular recognition by P-gp .
Substrate Transport Efficiency
Compounds with 4–5 carbons in the aliphatic chain show the highest P-gp substrate probability, facilitating rapid systemic elimination. The target compound’s three-carbon chain may result in slower transport compared to these analogs but faster than derivatives with shorter chains .
Physicochemical Properties
Solubility and Salt Forms
The hydrochloride salt form of the target compound improves aqueous solubility relative to non-ionic analogs. This contrasts with neutral derivatives like those in , which may require formulation aids for bioavailability.
Data Table: Key Comparisons with Analogous Compounds
FBz: Fluorobenzoic acid; Data inferred from and .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
